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Compound of Interest

Compound Name: Manninotriose

Cat. No.: B1662183 Get Quote

An In-depth Technical Guide to Manninotriose: Properties and Analysis

This guide provides essential information regarding the physicochemical properties of

Manninotriose, a trisaccharide of interest to researchers and professionals in drug

development and life sciences.

Physicochemical Data of Manninotriose
Manninotriose is an oligosaccharide that has been identified as a key component in the

raffinose family oligosaccharide (RFO) metabolism in certain plants.[1][2] Its unique structure

and biological activities, including potential immunomodulatory effects, make it a compound of

interest for further investigation.[3]

For researchers and scientists, accurate identification and quantification of Manninotriose are

crucial. The following table summarizes its key identifiers and molecular properties.
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Parameter Value Source

CAS Number 13382-86-0 [1][3][4][5][6]

Molecular Formula C18H32O16 [1][3][4][5]

Molecular Weight 504.44 g/mol [1][2][4][5]

Synonyms

O-α-D-Galactopyranosyl-

(1→6)-O-α-D-

galactopyranosyl-(1→6)-D-

glucose

[4]

Experimental Protocols
While specific experimental protocols for drug development applications of Manninotriose are

proprietary and context-dependent, a general methodology for its purification from a plant

source is outlined below. This protocol is based on the principles of macroporous resin

adsorption chromatography, which has been shown to be effective for purifying Manninotriose.

[1]

Objective: To purify Manninotriose from a crude plant extract.

Materials:

Crude plant extract containing Manninotriose

D-101 macroporous adsorption resin

Purified water (eluent)

Chromatography column

Fraction collector

HPLC system for analysis

Methodology:
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Resin Preparation: The D-101 macroporous adsorption resin is packed into a

chromatography column and equilibrated with purified water.

Sample Loading: The crude plant extract is loaded onto the column at a controlled flow rate

to allow for the adsorption of Manninotriose onto the resin.

Adsorption: The sample is allowed to adsorb onto the resin for a sufficient duration, which

has been optimized in previous studies to be around 240 minutes.[1]

Elution: The column is washed with purified water to remove unbound impurities.

Manninotriose is then eluted from the resin using purified water at a specific flow rate (e.g.,

1.5 bed volumes per hour).[1]

Fraction Collection: Eluted fractions are collected using a fraction collector.

Analysis: The collected fractions are analyzed by HPLC to determine the concentration and

purity of Manninotriose. Fractions containing high-purity Manninotriose are pooled.

Lyophilization: The pooled fractions are lyophilized to obtain purified Manninotriose powder.

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the purification and analysis of

Manninotriose from a natural source.

Extraction Purification Analysis & Final Product
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Caption: Workflow for Manninotriose Purification and Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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